Cas no 1428352-42-4 (5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide
• CAS No: 1428352-42-4
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 5402377
• Update Time: 2025-08-05

5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[2-(3-furanyl)ethyl]-2-thiophenecarboxamide
• 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide

• Inchi： 1S/C11H10ClNO2S/c12-10-2-1-9(16-10)11(14)13-5-3-8-4-6-15-7-8/h1-2,4,6-7H,3,5H2,(H,13,14)
• InChI Key： INJLDPLHPKZFSO-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2C=COC=2)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.337±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.8±45.0 °C(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide

5-Chloro-N-[2-(Furan-3-yl)ethyl]thiophene-2-carboxamide (CAS No. 1428352-42-4): A Comprehensive Overview

5-Chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide (CAS No. 1428352-42-4) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

5-Chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide is a heterocyclic compound characterized by a thiophene ring substituted with a chloro group and an amide group attached to an ethyl chain with a furan ring. The molecular formula of this compound is C₁₁H₉ClN₂O₂S, and its molecular weight is 260.71 g/mol. The presence of the thiophene and furan rings imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. However, its solubility in water is limited, which can be a consideration in certain applications. The melting point of 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide is around 160°C, and it is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide has been reported using various methodologies. One common approach involves the reaction of 5-chlorothiophene-2-carboxylic acid with 3-(aminomethyl)furan in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt). This method typically yields high purity products with good yields.

An alternative synthetic route involves the reaction of 5-chlorothiophene-2-carboxylic acid chloride with 3-(aminomethyl)furan in an appropriate solvent such as dichloromethane (DCM). This method is often preferred for its simplicity and ease of scale-up for larger-scale production.

Biological Activities

5-Chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

In addition to its anti-inflammatory properties, 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide has demonstrated potent antioxidant activity. Studies have shown that it can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases.

The compound has also shown promise in cancer research. Preclinical studies have indicated that 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. These findings suggest that it may have potential as a novel anti-cancer agent.

Potential Therapeutic Applications

The diverse biological activities of 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide make it an attractive candidate for further development into therapeutic agents. Its anti-inflammatory properties could be harnessed for the treatment of inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

The antioxidant activity of this compound could be beneficial in managing conditions characterized by oxidative stress, such as neurodegenerative diseases (e.g., Alzheimer's disease), cardiovascular diseases, and age-related macular degeneration.

In the context of cancer therapy, the ability of 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide to induce apoptosis and inhibit cell proliferation suggests its potential use as a chemotherapeutic agent or adjuvant therapy in combination with existing treatments.

Clinical Trials and Future Directions

To date, there have been limited clinical trials involving 5-chloro-N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide. However, preclinical studies have provided compelling evidence of its therapeutic potential. Future research will focus on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects.

Clinical trials are expected to commence in the coming years to evaluate the safety and efficacy of 5-chloro-N-[2-(furan-3-y l)ethyl]thiophene - carboxamide strong > in human subjects . These trials will be crucial in determining its suitability for various therapeutic applications . p > p > article > response >